Nickel;niobium
Overview
Description
Nickel and niobium are transition metals that form a variety of compounds with unique properties and applications. Nickel is known for its corrosion resistance and high melting point, while niobium is valued for its superconducting properties and high strength. When combined, nickel and niobium create compounds that are used in various high-performance applications, including superalloys and catalysts.
Preparation Methods
Synthetic Routes and Reaction Conditions: Nickel-niobium compounds can be synthesized through several methods, including chemical precipitation, solvothermal synthesis, and mechanical alloying. One common method involves the chemical precipitation of nickel and niobium precursors, such as nickel nitrate hexahydrate and ammonium niobium oxalate, followed by heating to form the desired compound . Another method is the solvothermal synthesis, where niobium chloride is dissolved in benzyl alcohol and heated to form niobium oxide nanoparticles .
Industrial Production Methods: In industrial settings, nickel-niobium superalloys are typically produced by arc or induction melting, either in open or vacuum conditions . Mechanical alloying is also used for specialized applications. The use of master alloys, such as nickel-niobium and ferro-niobium, is advantageous for achieving the desired alloy composition .
Chemical Reactions Analysis
Types of Reactions: Nickel-niobium compounds undergo various chemical reactions, including oxidation, reduction, and substitution. For example, niobium can react with oxygen to form a stable oxide layer, which provides corrosion resistance . Nickel can react with acids to form nickel salts and hydrogen gas .
Common Reagents and Conditions: Common reagents used in the synthesis and reactions of nickel-niobium compounds include nickel nitrate, ammonium niobium oxalate, and benzyl alcohol. Reaction conditions often involve heating and the use of solvents like benzyl alcohol .
Major Products: The major products formed from these reactions include nickel-niobium oxides and other mixed metal oxides. These products are characterized by their high surface area and unique nanostructures .
Scientific Research Applications
Key Applications
- High-Grade Structural Steel: Niobium is used as an additive in high-strength, low-alloy steel and stainless steel, which are utilized in oil and gas pipelines, car and truck bodies, architectural structures, tool steels, ship hulls, and railroad tracks .
- Superalloys: The second-largest application for niobium is in nickel-based superalloys . Nickel Niobium 60% is particularly useful in the production of these superalloys, enhancing mechanical properties and creep resistance .
- Master Alloys: Nickel-niobium is added as a master alloy because the significant difference in melting points between nickel and niobium makes it difficult to add pure niobium to the bath. As a master alloy, nickel-niobium dissolves more easily, because its melting temperature is similar to or even lower than the normal operating temperature .
- Copper Nickel Alloys: Nickel-niobium is used to improve the mechanical properties of copper-nickel alloys, especially in cryogenic applications .
- Lithium-Ion Batteries: Niobium coatings or substitutions have proven effective in stabilizing high-nickel transition metal layered cathodes for use in lithium-ion batteries . Niobium doping enhances the cycling stability of high-nickel materials at elevated voltages, which facilitates smoother performance under such conditions .
Impact of Niobium on Alloy Properties
Case Study: Niobium in Nickel-Base Alloys
Niobium's role in wrought precipitation-strengthened nickel-base alloys has been studied extensively . Niobium partitions to the γ, γ′, and carbide phases within these alloys. It has been observed that the bulk of the niobium partitions to the γ phase (approximately 57%), followed by the γ′ phase (approximately 28%), and the least to the carbides (approximately 15%) .
The addition of niobium increases the lattice spacing of γ and affects the lattice mismatch between γ and γ′ . The shear modulus also increases with niobium content . Niobium is about equal to tantalum in stabilizing MC type carbides, while molybdenum destabilizes NbC .
Niobium in Lithium-Ion Batteries
Mechanism of Action
The mechanism by which nickel-niobium compounds exert their effects is largely dependent on their chemical structure and composition. For example, in catalytic applications, the unique valence character and ionic radius of niobium help prevent degradation and enhance performance . In superconducting applications, the combination of nickel and niobium creates materials with high critical temperatures and magnetic fields .
Comparison with Similar Compounds
Nickel-niobium compounds can be compared to other similar compounds, such as nickel-titanium and nickel-tantalum alloys. While nickel-titanium alloys are known for their shape memory properties, nickel-niobium alloys are valued for their superconducting and high-temperature performance . Nickel-tantalum alloys, on the other hand, are used in applications requiring high corrosion resistance and strength . The unique properties of nickel-niobium compounds, such as their ability to form stable oxides and their superconducting capabilities, make them distinct from these other alloys.
Conclusion
Nickel-niobium compounds are versatile materials with a wide range of applications in various fields, including chemistry, energy storage, medicine, and advanced materials. Their unique properties, such as high stability, corrosion resistance, and superconducting capabilities, make them valuable for both scientific research and industrial applications.
Properties
CAS No. |
77387-06-5 |
|---|---|
Molecular Formula |
Nb7Ni6 |
Molecular Weight |
1002.50 g/mol |
IUPAC Name |
nickel;niobium |
InChI |
InChI=1S/7Nb.6Ni |
InChI Key |
LEAQDLYIHAXIPW-UHFFFAOYSA-N |
Canonical SMILES |
[Ni].[Ni].[Ni].[Ni].[Ni].[Ni].[Nb].[Nb].[Nb].[Nb].[Nb].[Nb].[Nb] |
Origin of Product |
United States |
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